Cas no 76275-47-3 (2-(5-Methoxy-1-naphthalenyl)oxymethyloxirane)

2-(5-Methoxy-1-naphthalenyl)oxymethyloxirane Properties

Names and Identifiers

• 2-[[(5-Methoxy-1-naphthalenyl)oxy]methyl]oxirane
• 2-[(5-methoxynaphthalen-1-yl)oxymethyl]oxirane
• 2-[[(5-METHOXY-1-NAPHTHALENYL)OXY]METHYL]OXIRANE ,OFF-WHITE SOLID
• DIDESMETHYL CITALOPRAM.HBR
• 76275-47-3
• 2-[[(5-METHOXY-1-NAPHTHALENYL)OXY]METHYL]OXIRANE
• DTXSID00506411
• starbld0005160
• 2-(((5-methoxynaphthalen-1-yl)oxy)methyl)oxirane
• 2-{[(5-Methoxynaphthalen-1-yl)oxy]methyl}oxirane
• FT-0671286
• DB-292446
• +Expand

• InChIKey： MLFOCCNTZVTFBH-UHFFFAOYSA-N
• Inchi： InChI=1S/C14H14O3/c1-15-13-6-2-5-12-11(13)4-3-7-14(12)17-9-10-8-16-10/h2-7,10H,8-9H2,1H3
• SMILES： COC1=CC=CC2=C1C=CC=C2OCC3CO3

Computed Properties

• Exact Mass: 230.094294304g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 4
• Monoisotopic Mass: 230.094294304g/mol
• Heavy Atom Count: 17
• Complexity: 256
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.8
• Topological Polar Surface Area: 31Ų